1-(1-Adamantyl)-5-propan-2-yltetrazole

• CAS No.: 24886-64-4
• Molecular Formula: C14H22N4
• Molecular Weight: 246.35 g/mol
• IUPAC Name: 1-(1-adamantyl)-5-propan-2-yltetrazole
• InChI: InChI=1S/C14H22N4/c1-9(2)13-15-16-17-18(13)14-6-10-3-11(7-14)5-12(4-10)8-14/h9-12H,3-8H2,1-2H3
• InChI Key: JOLLRSUOWRERSF-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NN=NN1C23CC4CC(C2)CC(C4)C3

Description

1-(1-Adamantyl)-5-propan-2-yltetrazole is a heterocyclic compound featuring a tetrazole ring substituted with a bulky 1-adamantyl group at position 1 and an isopropyl group at position 3. The adamantyl group, a rigid bicyclic hydrocarbon, confers exceptional thermal and chemical stability, making the compound suitable for high-performance materials and pharmaceutical applications .

Comparison with Similar Compounds

1-(1-Adamantyl)-5-methyltetrazole

• Synthesis : Prepared via alkylation of 1-adamantyl azide with methyl iodide, followed by purification via alumina chromatography .
• Applications : Used as a precursor in polymer chemistry due to its stability .

1-(1-Adamantyl)-5-ethyltetrazole

• Synthesis : Similar to the methyl analog, using ethyl bromide as the alkylating agent .
• Safety : Classified as hazardous (CAS 24940-56-5), requiring stringent handling protocols .
• Thermal Stability : The ethyl group slightly increases lipophilicity compared to methyl, which may enhance membrane permeability in drug design .

1-(1-Adamantyl)-5-mercaptotetrazole

• Structure : Features a thiol (-SH) group at position 5 instead of an alkyl chain .
• Reactivity : The thiol group enables disulfide bond formation, useful in polymer cross-linking or metal coordination chemistry .

Heterocyclic Analogs with Adamantyl Groups

5-(Adamantan-1-yl)-1,3,4-oxadiazole-2-thiol

• Synthesis : Cyclization of ethyl 3-(1-adamantyl)-3-oxopropionate with carbon disulfide under basic conditions .
• Bioactivity : Demonstrates anticancer activity (IC₅₀ = 8.2 µM against MCF-7 cells), attributed to the oxadiazole-thiol motif’s ability to disrupt cellular redox balance .
• Comparison : The oxadiazole ring is less acidic than tetrazole, reducing its utility as a carboxylic acid bioisostere but improving hydrolytic stability .

3-(Adamantan-1-yl)-1,2,4-triazole-5-thione Derivatives

• Synthesis : Mannich reactions with piperazine derivatives, yielding planar triazole-thione structures .
• Applications : Exhibit anti-inflammatory and analgesic properties (e.g., 80% pain reduction in murine models) due to adamantyl-enhanced blood-brain barrier penetration .

2-(1-Adamantyl)furans

• Synthesis : Acylation of diethyl malonate with 1-adamantoyl chloride, followed by cyclization in sulfuric acid .
• Properties : The furan ring’s electron-rich nature enables participation in Diels-Alder reactions, unlike tetrazoles .

Thermal Stability

• Adamantyl-substituted tetrazoles and oxadiazoles decompose above 300°C, outperforming non-adamantylated analogs by ~100°C .
• 1-(1-Adamantyl)-5-propan-2-yltetrazole likely shares this trait, with the isopropyl group marginally lowering the melting point compared to methyl/ethyl analogs .

Q & A

Q. What are the optimal synthetic routes for 1-(1-Adamantyl)-5-propan-2-yltetrazole, and how can reaction conditions be tailored to improve yield and purity?

Methodological Answer: Synthesis typically involves cycloaddition reactions between nitriles and sodium azide, with adamantane and isopropyl groups introduced via alkylation or substitution. Key steps include:

• Cyanoethylation : React adamantane derivatives with acrylonitrile in the presence of NaOH (40–60°C) to introduce nitrile groups .
• Azidation : Convert nitriles to tetrazole rings using sodium azide and ammonium chloride in DMF (105°C), optimizing molar ratios to maximize conversion .
• Purification : Use column chromatography (silica gel, ethyl acetate/hexane) and recrystallization (ethanol/water) to isolate the compound. Monitor reaction progress via TLC and adjust solvent polarity for better separation .

Q. Which spectroscopic techniques are most effective for characterizing the structural integrity of 1-(1-Adamantyl)-5-propan-2-yltetrazole?

Methodological Answer:

• FTIR : Identify tetrazole ring vibrations (C=N stretch at ~1600 cm⁻¹, N–H bend at ~3400 cm⁻¹) and adamantyl C–H stretches (2850–2950 cm⁻¹) .
• NMR : Confirm substitution patterns:
  • ¹H-NMR : Adamantyl protons appear as multiplets (δ 1.6–2.1 ppm), isopropyl groups as doublets (δ 1.2–1.4 ppm) .
  • ¹³C-NMR : Tetrazole carbons resonate at δ 145–155 ppm; adamantyl carbons at δ 25–40 ppm .
• Mass Spectrometry : Use HRMS to verify molecular ion peaks and fragmentation patterns .

Q. How can researchers design initial biological activity screens for this compound, focusing on antioxidant or antimicrobial potential?

Methodological Answer:

• Antioxidant Assays :
  • DPPH Radical Scavenging : Prepare a 0.1 mM DPPH solution in methanol, incubate with the compound (10–100 µg/mL), and measure absorbance at 517 nm. Compare IC₅₀ values to ascorbic acid controls .
• Antimicrobial Screening :
  • MIC Determination : Use broth microdilution (CLSI guidelines) against Staphylococcus aureus and Escherichia coli. Test concentrations from 1–256 µg/mL, with ciprofloxacin as a positive control .

Advanced Research Questions

Q. How can structure-activity relationship (SAR) studies identify critical functional groups influencing biological activity?

Methodological Answer:

• Variable Substituent Strategy : Synthesize analogs with modifications to the adamantyl (e.g., halogenation) or isopropyl groups (e.g., bulkier alkyl chains).
• Linker Optimization : Vary spacer lengths between tetrazole and adamantyl (e.g., C2 vs. C4 linkers) to assess steric effects .
• Bioactivity Correlation : Test analogs in dose-response assays (e.g., cancer cell lines for cytotoxicity) and use regression analysis to correlate structural features with activity .

Q. What methodologies are recommended for investigating molecular interactions between this compound and biological targets?

Methodological Answer:

• Molecular Docking : Use AutoDock Vina to model binding to enzymes (e.g., cyclooxygenase-2). Prioritize hydrogen bonding (tetrazole N–H) and hydrophobic interactions (adamantyl) .
• Isothermal Titration Calorimetry (ITC) : Quantify binding affinity (Kd) and thermodynamics (ΔH, ΔS) for protein-ligand interactions .
• X-ray Crystallography : Co-crystallize the compound with target proteins (e.g., kinases) to resolve binding modes at atomic resolution .

Q. What strategies resolve contradictions in experimental data related to the compound’s stability or reactivity?

Methodological Answer:

• Stability Profiling : Conduct accelerated degradation studies under varied pH (1–13), temperature (25–60°C), and light exposure. Monitor degradation products via HPLC-MS .
• Controlled Reactivity Tests : Compare reactivity in polar (DMF) vs. nonpolar solvents (toluene) to identify solvent-dependent side reactions .
• Data Triangulation : Cross-validate conflicting results (e.g., antioxidant vs. pro-oxidant effects) using orthogonal assays (e.g., ORAC for antioxidant capacity vs. ROS detection in cell models) .

Q. How can computational modeling predict the binding affinity and selectivity of this tetrazole derivative?

Methodological Answer:

• Density Functional Theory (DFT) : Calculate electronic properties (HOMO-LUMO gaps) to predict redox activity and stability .
• Molecular Dynamics (MD) Simulations : Simulate ligand-protein binding over 100 ns to assess conformational stability and identify critical residues for interaction .
• Pharmacophore Modeling : Map essential features (e.g., tetrazole ring as hydrogen bond acceptor, adamantyl as hydrophobic anchor) to prioritize analogs for synthesis .

Q. What advanced applications exist for adamantane-tetrazole hybrids in materials science?

Methodological Answer:

• Polymer Modification : Graft tetrazole-adamantane moieties onto chitosan or starch via azide-alkyne click chemistry. Characterize hydrogel swelling capacity in PBS (pH 7.4) .
• Energetic Materials : Evaluate thermal stability (DSC/TGA) and detonation velocity (Cheetah code calculations) for potential use as high-energy-density compounds .